Cas no 1174312-53-8 (2-tert-butyl-pyridine-5-boronic acid)

• Product Name: 2-tert-butyl-pyridine-5-boronic acid
• CAS No: 1174312-53-8
• MF: C₉H₁₄BNO₂
• MW: 179.023962497711
• MDL: MFCD18254139
• CID: 2125625
• PubChem ID: 53407669
• Update Time: 2025-10-31

2-tert-butyl-pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butylpyridin-3-ylboronic acid
• (6-tert-butylpyridin-3-yl)boronic acid
• 2-tert-Butyl-pyridine-5-boronic acid
• 6-(tert-Butyl)pyridine-3-boronic Acid
• SCHEMBL14235111
• Z1255418764
• EN300-208924
• (6-(tert-butyl)pyridin-3-yl)boronic acid
• CS-0140552
• DTXSID50695980
• SY395061
• MFCD18254139
• DA-15043
• (6-tert-butylpyridin-3-yl)boronicacid
• 2-(tert-butyl)pyridine-5-boronic acid
• SB31012
• 1174312-53-8
• YPVRENWHCBDGTR-UHFFFAOYSA-N
• 2-tert-butyl-pyridine-5-boronic acid

• MDL： MFCD18254139
• Inchi： 1S/C9H14BNO2/c1-9(2,3)8-5-4-7(6-11-8)10(12)13/h4-6,12-13H,1-3H3
• InChI Key： YPVRENWHCBDGTR-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 179.1117589g/mol
• Monoisotopic Mass: 179.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-tert-butyl-pyridine-5-boronic acid

Comprehensive Guide to 2-tert-butyl-pyridine-5-boronic acid (CAS No. 1174312-53-8): Properties, Applications, and Industry Trends

2-tert-butyl-pyridine-5-boronic acid (CAS No. 1174312-53-8) is a specialized boronic acid derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound belongs to the pyridine boronic acid family, characterized by its unique tert-butyl substitution at the 2-position, which enhances steric hindrance and influences reactivity in cross-coupling reactions. Researchers frequently search for "2-tert-butyl-pyridine-5-boronic acid synthesis" or "CAS 1174312-53-8 applications," reflecting growing interest in its role in Suzuki-Miyaura couplings and other palladium-catalyzed transformations.

The molecular structure of 2-tert-butyl-pyridine-5-boronic acid features a boronate group (-B(OH)₂) at the 5-position of the pyridine ring, enabling versatile C-C bond formation. Its tert-butyl group improves solubility in organic solvents while maintaining thermal stability—a critical factor for high-temperature reactions. Recent publications highlight its use in developing OLED materials and bioconjugation probes, aligning with trends in "green chemistry" and "sustainable catalysis." Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, as emphasized in queries such as "1174312-53-8 analytical methods."

In pharmaceutical research, 2-tert-butyl-pyridine-5-boronic acid serves as a key building block for kinase inhibitor scaffolds and proteolysis-targeting chimeras (PROTACs). Its compatibility with microwave-assisted synthesis has attracted attention from medicinal chemists optimizing reaction efficiency. Industry forums frequently discuss "scaling up pyridine boronic acids" and "handling moisture-sensitive boronic acids," underscoring practical challenges in large-scale production. Storage recommendations typically include inert atmospheres (argon/nitrogen) and desiccants to prevent boroxine formation.

Emerging applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs) leverage the compound’s directional bonding capability. Environmental scientists also explore its derivatives for heavy metal sensing, correlating with searches for "boronic acid environmental applications." Regulatory compliance (REACH, FDA GMP) remains a priority for manufacturers, as evidenced by queries like "CAS 1174312-53-8 safety data." The compound’s logP value (~2.1) and pKa (~8.5) are critical parameters for drug design, frequently referenced in QSAR studies.

Future perspectives for 2-tert-butyl-pyridine-5-boronic acid include flow chemistry integration and photocatalytic modifications, addressing industry demands for process intensification. Academic datasets reveal rising interest in "pyridine boronic acid crystal structures" and "heterocyclic boronate stability," indicating fundamental research directions. Suppliers often highlight custom purity grades (≥95% to ≥99%) and isotope-labeled versions (¹¹B/¹⁰B) to meet diverse research needs, while patent analyses show increasing use in battery electrolyte additives and electronic material coatings.